Cas no 5118-07-0 (3-Hydroxythiophene-2-carboxylic acid)
5118-07-0 structure
Product Name:3-Hydroxythiophene-2-carboxylic acid
CAS No:5118-07-0
MF:C5H4O3S
MW:144.148460388184
MDL:MFCD09414719
CID:366612
PubChem ID:54715543
Update Time:2025-04-19
3-Hydroxythiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxythiophene-2-carboxylic acid
- 2-Thiophenecarboxylicacid, 3-hydroxy-
- 3-hydroxy-2-Thiophenecarboxylic acid
- 3-Hydroxy-Thiophene-2-Carboxylic Acid
- 2-Thiophenecarboxylicacid,3-hydroxy
- 3-Hydroxy-thiophen-2-carbonsaeure
- C5H4O3S
- RVDUJCGAAPQDBO-UHFFFAOYSA-N
- SBB053061
- 7114AB
- VT20235
- 2-(dihydroxymethylidene)-3-thiophenone
- 2-Thiophenecarboxylic acid, 3-hydroxy-
- EN001872
- AK113911
- 2-[bis(oxidanyl)methylidene]thiophen-3-one
- Y10188
- AMY42066
- EN300-98274
- 2-(dihydroxymethylene)thiophen-3-one
- FT-0656790
- NSC793118
- DTXSID90716204
- 5118-07-0
- 3-hydroxythiophene-2-carboxylic acid, AldrichCPR
- hydroxythiophenecarboxylic
- AKOS006380485
- MFCD09414719
- NSC-793118
- 3-hydroxythiophene-2-carboxylicacid
- 2-Carboxy-3-hydroxythiophene
- A828480
- PS-4418
- CS-0096798
- SCHEMBL1162100
- SY297902
- DB-071317
-
- MDL： MFCD09414719
- Inchi： 1S/C5H4O3S/c6-3-1-2-9-4(3)5(7)8/h1-2,6H,(H,7,8)
- InChI Key： RVDUJCGAAPQDBO-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)O
Computed Properties
- Exact Mass: 143.98800
- Monoisotopic Mass: 143.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8
- XLogP3: 1.7
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 326.4±27.0 °C at 760 mmHg
- Flash Point: 151.2±23.7 °C
- Refractive Index: 1.667
- PSA: 85.77000
- LogP: 1.15190
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-Hydroxythiophene-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Hydroxythiophene-2-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Hydroxythiophene-2-carboxylic acid Pricemore >>
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| TRC | H963570-100mg |
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$190.00 | 2023-05-18 | ||
| TRC | H963570-500mg |
3-Hydroxythiophene-2-carboxylic Acid |
5118-07-0 | 500mg |
$ 800.00 | 2023-09-07 |
3-Hydroxythiophene-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5118-07-0)3-Hydroxythiophene-2-carboxylic acid
Order Number:A828480
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):257.0
Email:sales@amadischem.com
3-Hydroxythiophene-2-carboxylic acid Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5118-07-0)3-Hydroxythiophene-2-carboxylic acid
Purity:99%
Quantity:1g
Price ($):257.0